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Compound of Interest

Compound Name: Cyclopentyl hexanoate

Cat. No.: B8742183 Get Quote

Cyclopentyl hexanoate is an ester characterized by its fruity aroma. While not classified as

acutely toxic, its disposal requires careful consideration due to its potential environmental

impact and its properties as an organic solvent. A thorough understanding of its chemical and

physical characteristics is the foundation for safe handling and disposal.

Property Value Source

Molecular Formula C₁₁H₂₀O₂ PubChem[1]

Molecular Weight 184.27 g/mol PubChem[1]

Appearance Colorless liquid (presumed) General ester properties

Solubility Insoluble in water Chem-Supply

Boiling Point
~226 °C (estimated for similar

esters)
PENTYL HEXANOATE[2]

Flash Point
Not available, but presumed

combustible
General ester properties

Note: Specific experimental data for cyclopentyl hexanoate is limited. Properties are inferred

from structurally similar compounds and general chemical principles.
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Core Principles of Cyclopentyl Hexanoate Waste
Management
The disposal of cyclopentyl hexanoate is governed by the overarching principles of

hazardous waste management as outlined by regulatory bodies such as the U.S.

Environmental Protection Agency (EPA). The primary tenets are:

Waste Identification and Classification: Correctly identifying the waste stream is the critical

first step.[3]

Segregation: Never mix incompatible waste streams.[4]

Containment: Use appropriate, clearly labeled containers.

Professional Disposal: Engage a licensed waste disposal service for final removal.[3]

Step-by-Step Disposal Protocol for Cyclopentyl
Hexanoate
This protocol is designed to provide clear, actionable steps for researchers.

Part 1: Immediate Handling and Segregation at the Point
of Generation

Personal Protective Equipment (PPE): Before handling cyclopentyl hexanoate waste, at a

minimum, wear:

Nitrile gloves

Safety glasses with side shields or goggles

A lab coat

Waste Collection:

Collect all waste cyclopentyl hexanoate, including contaminated consumables (e.g.,

pipette tips, wipes), in a designated, leak-proof container.
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The container must be chemically compatible with organic solvents. A high-density

polyethylene (HDPE) or glass container with a secure screw cap is recommended.[5]

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[5]

Labeling:

Immediately label the waste container with the words "Hazardous Waste."[4][6]

The label must include:

The full chemical name: "Cyclopentyl Hexanoate" (no abbreviations or formulas).[4]

The associated hazards (e.g., "Combustible Liquid," "Environmental Hazard").

The date of accumulation (when the first drop of waste was added).[4]

The name of the principal investigator or laboratory.

Part 2: Storage in a Satellite Accumulation Area (SAA)
Designate an SAA: Establish a designated Satellite Accumulation Area within the laboratory

where the waste is generated.[4] This area must be under the direct control of laboratory

personnel.

Segregation in SAA:

Store the cyclopentyl hexanoate waste container away from incompatible materials,

particularly strong oxidizing agents, acids, and bases.[4]

Ensure the container is kept closed at all times except when adding waste.[6]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent the spread of material in case of a leak.

Decision-Making Workflow for Cyclopentyl
Hexanoate Disposal
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The following diagram illustrates the logical flow for managing cyclopentyl hexanoate waste

from generation to disposal.

Cyclopentyl Hexanoate Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Labeled,
Compatible Waste Container

Is the waste mixed with
other hazardous chemicals?

Segregate and label with all
components and percentages

Yes

Store in Designated Satellite
Accumulation Area (SAA)

No

Ensure secondary containment
and keep container closed

Is the container full
or has it been stored for >1 year?

Arrange for pickup by a
licensed hazardous waste disposal service

Yes

Continue to store safely in SAA,
inspecting weekly

No
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of cyclopentyl hexanoate.

Disposal of Contaminated Materials
Grossly Contaminated Labware: If feasible, decontaminate grossly contaminated glassware

by rinsing with a small amount of a suitable solvent (e.g., ethanol or acetone) and collecting

the rinsate as hazardous waste.[7] The cleaned glassware can then be washed and reused

or disposed of as regular laboratory glass waste.

Empty Containers: Triple-rinse empty cyclopentyl hexanoate containers with a suitable

solvent.[6] Collect the rinsate as hazardous waste. After triple-rinsing, the container may be

disposed of in the normal trash, though institutional policies may vary.[6]

Environmental Considerations and Waste
Minimization
While specific ecotoxicity data for cyclopentyl hexanoate is not readily available, esters as a

class can be harmful to aquatic life. Therefore, it is imperative that cyclopentyl hexanoate is

not disposed of down the drain or in the regular trash.[6]

To minimize waste generation:

Purchase only the quantity of cyclopentyl hexanoate required for your experiments.

If you have surplus, unadulterated cyclopentyl hexanoate, check if other laboratories within

your institution can use it.[7]

Regulatory Framework
The disposal of chemical waste is regulated by federal and state laws. In the United States, the

Resource Conservation and Recovery Act (RCRA) provides the framework for "cradle-to-grave"

management of hazardous waste.[5] Your institution's Environmental Health and Safety (EHS)

office is your primary resource for ensuring compliance with all applicable regulations.
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By adhering to these scientifically grounded procedures, you contribute to a culture of safety

and environmental stewardship within your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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